Cas no 796866-40-5 ([1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl-)

• Product Name: [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl-
• CAS No: 796866-40-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD17677684
• CID: 556591
• Update Time: 2026-04-29

[1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl-
• [1,1-Biphenyl]-4-ol,2-methoxy-3-methyl-(9CI)
• 4-(2-methoxyphenyl)-2-methylphenol

• MDL： MFCD17677684

Additional information on [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl-

Chemical Profile of [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- (CAS No. 796866-40-5)

[1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- (CAS No. 796866-40-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, characterized by its biphenyl core with substituents at the 2' and 3' positions, exhibits a rich chemical profile that makes it a promising candidate for various applications.

The molecular structure of [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- (CAS No. 796866-40-5) consists of two benzene rings connected by a central carbon-carbon bond, with hydroxyl, methoxy, and methyl groups attached at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an interesting subject for further study.

In recent years, there has been growing interest in the development of novel organic compounds with tailored properties for use in pharmaceuticals and advanced materials. [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- (CAS No. 796866-40-5) has been studied for its potential applications in drug design and synthesis. The presence of functional groups such as hydroxyl and methoxy allows for diverse chemical modifications, enabling the creation of derivatives with enhanced biological activity.

One of the most compelling aspects of [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- (CAS No. 796866-40-5) is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop new therapeutic agents that target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in inflammatory responses, making them potential candidates for treating chronic inflammatory diseases.

The chemical reactivity of [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl- (CAS No. 796866-40-5) has also been explored in the context of material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. These materials have applications in various fields, including catalysis, sensors, and nanotechnology.

Recent advancements in computational chemistry have enabled more precise predictions of the properties and reactivity of complex organic molecules like [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl-. By leveraging computational methods such as density functional theory (DFT), researchers can gain insights into the electronic structure and potential interactions of this compound with other molecules. This has facilitated the design of more effective synthetic routes and the optimization of reaction conditions.

The synthesis of [1,1'-Biphenyl]-4-ol,2'-methoxy-3-methyl-(CAS No. 796866)-405 involves multi-step organic reactions that require careful control over reaction conditions. The introduction of functional groups at specific positions on the biphenyl core necessitates precise synthetic strategies to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities with improved efficiency.

The biological activity of [1,1'-Biphenyl]-4-hydroxy-,2'methoxy--methyl-(CAS No.,796866)-405 has been investigated through both experimental and computational studies. In vitro assays have revealed that this compound interacts with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest potential therapeutic applications in areas such as cancer treatment and neurodegenerative diseases.

The development of new analytical techniques has also contributed to a better understanding of the behavior of [1,-Biphenyl)-4-hydroxy-,2'methoxy--methyl-(CAS No.,796866)-405 in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed information about the molecular structure and dynamics of this compound. This information is crucial for optimizing its use in pharmaceutical applications.

In conclusion,[[11-Biphenyl)-4-hydroxy-,2'methoxy--methyl-(CAS No.,796866)-405 is a versatile organic compound with significant potential in pharmaceuticals and materials science Its unique structural features make it an attractive candidate for further research aimed at developing new drugs advanced materials